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Compound of Interest

Compound Name: Butylferrocene, 97%

Cat. No.: B12061408

Technical Guide: 97% Purity n-Butylferrocene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key characteristics,
specifications, and analytical methodologies for n-butylferrocene with a purity of 97%. This
document is intended to serve as a valuable resource for professionals in research,
development, and quality control who are working with or considering the use of this
organometallic compound.

Core Characteristics and Specifications

n-Butylferrocene is an organometallic compound, a derivative of ferrocene, where a butyl group
is attached to one of the cyclopentadienyl rings. It is primarily used in organic synthesis, as a
catalyst, and as a component in advanced materials. For applications in drug development, it
may be explored as a unique scaffold or as a catalyst in the synthesis of complex
pharmaceutical intermediates.[1]

Physical and Chemical Properties

The fundamental physical and chemical properties of n-butylferrocene are summarized in the
table below. These specifications are typical for a 97% purity grade.
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Property Value References
Chemical Name n-Butylferrocene [2][3]
Butylferrocene, Ferrocene,
Synonyms [415]
butyl-
CAS Number 31904-29-7 [2][5]
Molecular Formula Ci4aHisFe [2][4]
Molecular Weight 242.14 g/mol [2][4]
Appearance Dark red to brown liquid [2]
Purity (Assay by GC) >97.0% [2]
Boiling Point 232 °C (at 630 mmHQg) [4][5]
Density 1.172 g/mL [3114]
Refractive Index 1.5745-1.5785 @ 20°C [2]
- Insoluble in water. Soluble in
Solubility ] [3]
most organic solvents.
Stable under recommended
Stability storage conditions. Air [1][5]
sensitive.
Store at 2-8°C under an inert
Storage atmosphere (e.g., nitrogen or [5][6]

argon), protected from light.

Experimental Protocols

Detailed methodologies for the synthesis and analysis of n-butylferrocene are crucial for

ensuring its quality and proper application in research and development.

Synthesis of n-Butylferrocene

A common method for the synthesis of n-butylferrocene is through the Friedel-Crafts acylation

of ferrocene followed by reduction. A representative protocol is outlined below.
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Materials:

Ferrocene

e Butyryl chloride

e Anhydrous aluminum chloride (AICI3)

e Anhydrous dichloromethane (DCM)

e Sodium borohydride (NaBHa4)

» Ethanol

o Diethyl ether

e Hydrochloric acid (HCI), dilute solution

e Sodium bicarbonate (NaHCO3), saturated solution
e Magnesium sulfate (MgS0Oa4), anhydrous
 Inert gas (Nitrogen or Argon)

Procedure:

e Acylation:

o In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, suspend anhydrous aluminum chloride in anhydrous
dichloromethane.

o Cool the suspension in an ice bath.

o Dissolve ferrocene and butyryl chloride in anhydrous dichloromethane and add this
solution dropwise to the cooled AlICIs suspension with constant stirring.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours until the reaction is complete (monitored by TLC).
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o Carefully quench the reaction by pouring it over a mixture of ice and concentrated
hydrochloric acid.

o Separate the organic layer, and extract the aqueous layer with dichloromethane.

o Combine the organic layers, wash with saturated sodium bicarbonate solution and then
with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent
under reduced pressure to obtain the crude butyrylferrocene.

e Reduction:
o Dissolve the crude butyrylferrocene in ethanol.
o Slowly add sodium borohydride to the solution in portions while stirring.
o After the addition, stir the reaction mixture at room temperature for several hours.
o Remove the ethanol under reduced pressure.
o Add water to the residue and extract the product with diethyl ether.
o Wash the combined ether extracts with water and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent
to yield crude n-butylferrocene.

o Purification:

o The crude product is purified by column chromatography on silica gel or alumina, eluting
with a non-polar solvent such as hexane, to obtain pure n-butylferrocene as a dark red to
brown liquid.

Purity Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)
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GC-MS is a primary technique for assessing the purity of volatile and semi-volatile compounds
like n-butylferrocene.

Instrumentation:
e Gas chromatograph coupled with a mass spectrometer (e.g., Agilent GC-MS system).

o Capillary column suitable for non-polar to medium-polarity compounds (e.g., HP-5MS, 30 m
x 0.25 mm ID, 0.25 pm film thickness).

Sample Preparation:

o Prepare a stock solution of n-butylferrocene at a concentration of approximately 1 mg/mL in
a suitable volatile solvent like dichloromethane or hexane.

o Perform serial dilutions to prepare calibration standards if quantitative analysis of impurities
is required.

e For a 97% purity sample, a direct injection of a diluted sample (e.g., 100 ug/mL) is typically
sufficient for purity assessment by area percentage.

GC-MS Parameters:
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Parameter Setting
Injector Temperature 250 °C
Injection Volume 1pL

Injection Mode

Split (e.g., 50:1 split ratio)

Carrier Gas

Helium at a constant flow rate of 1.0 mL/min

Oven Temperature Program

Initial temperature of 100 °C, hold for 2 minutes,
ramp at 15 °C/min to 280 °C, hold for 5 minutes.

Transfer Line Temp 280 °C
lon Source Temp 230 °C
Quadrupole Temp 150 °C

lonization Mode

Electron lonization (El) at 70 eV

Mass Scan Range

40-400 amu

Data Analysis:

e The purity is determined by calculating the peak area percentage of n-butylferrocene relative

to the total area of all detected peaks in the chromatogram.

e The mass spectrum of the main peak should be compared with a reference spectrum of n-

butylferrocene to confirm its identity. The molecular ion peak (m/z 242.1) and characteristic

fragmentation patterns should be present.

Structural Confirmation by Nuclear Magnetic Resonance

(NMR) Spectroscopy

1H and 3C NMR are essential for the structural elucidation and confirmation of n-

butylferrocene.

Sample Preparation:
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» Since n-butylferrocene is air-sensitive, sample preparation should be conducted under an
inert atmosphere (e.g., in a glovebox).[1]

» Dissolve approximately 10-20 mg of the n-butylferrocene sample in 0.6-0.7 mL of a
deuterated solvent (e.g., CDCIs or CeDs).

o Transfer the solution to an NMR tube and cap it securely.
1H NMR Spectroscopy:
o Expected Chemical Shifts (in CDCIs):

o The five protons of the unsubstituted cyclopentadienyl (Cp) ring will appear as a singlet
around 6 4.1 ppm.

o The four protons on the substituted Cp ring will appear as two multiplets (or two triplets)
around 6 4.0 ppm.

o The protons of the butyl group will appear in the upfield region:
» -CH:- attached to the Cp ring: triplet around & 2.2 ppm.
s -CH2-CH2-CH2-CHs: multiplet around o 1.4 ppm.
» -CH2-CH2-CH2-CHs: multiplet around 6 1.3 ppm.
» -CHs: triplet around 6 0.9 ppm.
13C NMR Spectroscopy:

o Expected Chemical Shifts (in CDCls):

[¢]

Carbon of the unsubstituted Cp ring: around & 68 ppm.

[¢]

Substituted carbon of the substituted Cp ring: around & 88 ppm.

[e]

Unsubstituted carbons of the substituted Cp ring: around & 67-70 ppm.

o

Carbons of the butyl group:
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» -CH:- attached to the Cp ring: around & 30 ppm.
s -CH2-CH2-CH2-CHs: around & 33 ppm.

s -CH2-CH2-CH2-CHs: around & 22 ppm.

» -CHs: around 6 14 ppm.

Mandatory Visualizations
Synthesis Workflow of n-Butylferrocene

Caption: Synthesis workflow for n-butylferrocene.

Quality Control Workflow for 97% Purity n-
Butylferrocene

Caption: Quality control workflow for n-butylferrocene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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97-purity-butylferrocene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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